Cas no 1261815-81-9 (2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid
• CAS No: 1261815-81-9
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• CID: 4962334
• PubChem ID: 117369351
• Update Time: 2025-07-21

2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydroxymandelic acid
• 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C8H7BrO4/c9-6-2-1-4(10)3-5(6)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
• InChI Key： HVBYBNMINRKOPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(=O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8

Additional information on 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid

Introduction to 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 1261815-81-9)

2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261815-81-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a brominated aromatic ring coupled with hydroxyl and hydroxyacetic functional groups, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromine and hydroxyl substituents on the aromatic core imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural motif of 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid positions it as a promising candidate for further derivatization, enabling the development of novel therapeutic agents. Its dual functionality—combining the electrophilic nature of the bromine atom with the nucleophilic potential of the hydroxyl groups—facilitates diverse chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and oxidation-reduction processes. These attributes are particularly relevant in modern drug discovery pipelines, where efficient synthetic pathways are crucial for producing lead compounds.

In recent years, there has been growing interest in exploring the pharmacological properties of arylacetic acid derivatives. The combination of a hydroxyl group and a halogen substituent on an aromatic ring is a common feature in many bioactive molecules. For instance, studies have demonstrated that such structural motifs can interfere with key biological pathways by modulating enzyme activity or binding to specific receptors. The compound 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 1261815-81-9) aligns well with this trend, offering a scaffold that could be optimized for various therapeutic targets.

One notable area of research involves the use of halogenated phenols in anticancer therapies. The bromine atom in 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid can serve as a handle for introducing further modifications through palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings. These reactions allow for the appending of diverse side chains, enabling fine-tuning of physicochemical properties like solubility and metabolic stability. Moreover, the hydroxyl group can participate in hydrogen bonding interactions, which are critical for receptor binding affinity. Such features make this compound a compelling candidate for designing small-molecule inhibitors targeting oncogenic pathways.

Another emerging field where 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 1261815-81-9) shows promise is in anti-inflammatory drug development. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Researchers have been investigating how modifications to arylacetic acids can modulate inflammatory cytokine production or inhibit key signaling enzymes like cyclooxygenases (COX) and lipoxygenases (LOX). The structural features of this compound—particularly the hydroxyl and bromine substituents—suggest its potential utility in designing molecules that can selectively inhibit inflammatory responses without causing significant side effects.

The synthesis of 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared from readily available precursors such as 2-bromo-5-hydroxybenzoic acid through esterification followed by hydrolysis or direct functionalization at the acetic acid moiety. Advanced synthetic techniques like transition-metal catalysis have been employed to improve yield and selectivity in these reactions. For example, palladium catalysts can facilitate cross-coupling between aryl halides and organometallic reagents, enabling the introduction of new functional groups with high precision.

In computational chemistry studies, virtual screening methods have been used to identify how 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid might interact with biological targets. Molecular docking simulations have revealed that this compound can bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The ability to predict binding affinities and optimize interactions computationally accelerates the drug discovery process significantly. Such virtual approaches complement experimental work by providing rapid assessments of molecular interactions before costly wet-lab validations.

The role of spectroscopic techniques in characterizing 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about proton environments and connectivity within the molecule, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns. Infrared (IR) spectroscopy aids in identifying functional groups present, such as carboxylic acids and hydroxyls. These analytical methods are essential for ensuring purity during synthesis and confirming identity after isolation.

Future directions in research may explore derivatization strategies that enhance bioavailability or improve target specificity for 2-(2-bromo-5-hydroxyphenyl)-2-hydroxyacetic acid (CAS No. 1261815-81-9). For instance, introducing amine or amide functionalities could expand its applicability to peptidomimetics or protease inhibitors. Additionally, exploring prodrug formulations might address issues related to poor solubility or rapid metabolism in vivo. Such innovations would depend heavily on interdisciplinary collaboration between synthetic chemists, medicinal chemists, and pharmacologists.

The growing emphasis on green chemistry principles also influences how this compound is synthesized and utilized. Efforts are underway to develop more sustainable methodologies that minimize waste generation and reduce reliance on hazardous reagents or solvents. Catalytic processes that operate under milder conditions are being prioritized over traditional high-temperture or high-pressure methods whenever possible. These advancements not only make production more environmentally friendly but also economically viable by reducing costs associated with purification steps.

In conclusion, 2-(2-bromo-5-hydroxyphenyl)-hydroxyacetic acid (CAS No. 1261815-81-9) represents an intriguing molecular scaffold with significant potential across multiple therapeutic areas including oncology, inflammation, metabolic disorders, and beyond. The interplay between its structural features—the bromo-and hydroxyl-substituted aromatic ring—and its reactivity makes it an invaluable tool for medicinal chemists seeking novel pharmacophores.

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